Cas no 125971-93-9 ((3R,5R)-6-Cyano-3,5-dihydroxy-hexanoic Acid tert-Butyl Ester)

• Product Name: (3R,5R)-6-Cyano-3,5-dihydroxy-hexanoic Acid tert-Butyl Ester
• CAS No: 125971-93-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 819870
• Update Time: 2025-10-29

(3R,5R)-6-Cyano-3,5-dihydroxy-hexanoic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-6-Cyano-3,5-dihydroxy-hexanoic Acid tert-Butyl Ester
• (3R,5R)-tert-butyl-6-cyano-3,5-dihydroxyhexanoate
• (3R,5R)-6-CYANO-3,5-DIHYDROXYHEXANOIC ACID 1,1-DIMETHYLETHYL ESTER
• [R-(R*,R*)]-tert-Butyl 6-cyano-3,5-dihydroxyhexanoate
• Ats-7
• tert-Butyl (3R,5R)-6-cyano-3,5-dihydroxyhexanoate
• (3R,5R)-6-Cyano-3,5-dihydroxy-hexanoic Acid 1,1-DiMethylethyl Ester

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)7-9(14)6-8(13)4-5-12/h8-9,13-14H,4,6-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： NQTYMGFSEOSJKM-RKDXNWHRSA-N
• SMILES： O(C(C[C@@H](C[C@@H](CC#N)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.13100

Experimental Properties

• Density: 1.130±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 90.55000
• LogP: 0.74378

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (3R,5R)-6-Cyano-3,5-dihydroxy-hexanoic Acid tert-Butyl Ester

Exploring the Potential of (3R,5R)-6-Cyano-3,5-Dihydroxy-Hexanoic Acid tert-Butyl Ester (CAS No. 125971-93-9) in Chemical and Biomedical Research

The compound (3R,5R)-6-Cyano-3,5-dihydroxy-hexanoic acid tert-butyl ester, identified by CAS Registry Number 125971-93-9, represents a chemically sophisticated molecule with promising applications in pharmaceutical and biochemical research. This compound’s unique structural features—specifically its tert-butyl ester group and cyano substituent—combined with its stereospecific configuration at the 3^rd and 5^th carbon positions ((3R,5R)), position it as a valuable tool for studying metabolic pathways and drug design. Recent advancements in synthetic chemistry have enabled precise control over its stereochemistry, enhancing its utility in targeted biomedical studies.

A critical aspect of this compound lies in its role as a prodrug intermediate. The tert-butyl ester moiety facilitates hydrolysis under physiological conditions, releasing the parent acid—a process that has been optimized for controlled drug release mechanisms. In a 2022 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound’s hydrolysis profile could be tailored to enhance bioavailability when administered orally. Such findings underscore its potential in developing therapies for chronic diseases where sustained drug delivery is critical.

The presence of two hydroxyl groups (dihydroxyhexanoic acid core) and a cyano group introduces intriguing redox properties. These features have drawn attention in antioxidant research. A 2023 study highlighted that the compound exhibits scavenging activity against reactive oxygen species (ROS), suggesting applications in mitigating oxidative stress-related disorders such as neurodegenerative diseases. The stereospecificity ((3R,5R)) further influences these properties by modulating molecular interactions with cellular targets.

Synthetic methodologies for this compound have evolved significantly since its initial synthesis reported in 2008. Modern approaches leverage asymmetric catalysis to achieve high enantiomeric excess (>98%), reducing waste and costs compared to earlier racemic mixtures. For instance, a 2024 protocol published in Nature Catalysis utilized chiral ligands to selectively install the cyano group while preserving the hydroxyl stereochemistry—a breakthrough that aligns with green chemistry principles.

In biochemical contexts, this compound has emerged as a substrate for glycosidases and kinases involved in carbohydrate metabolism. A collaborative study between MIT and Genentech (published 2024) revealed that its analogs could inhibit glycogen phosphorylase—a key enzyme linked to diabetes—by mimicking natural substrates. The tert-butyl ester’s stability at physiological pH levels allowed prolonged enzyme inhibition without cytotoxic effects observed at concentrations up to 10 µM.

Beyond pharmacology, this molecule serves as a versatile scaffold for conjugation chemistry. Its carboxylic acid functionality enables coupling with peptides or nanoparticles via amide bonds or ester linkages. In nanomedicine applications reported in Biomaterials Science (2024), it was conjugated to polyethylene glycol (PEG) to create stealth coatings for drug-loaded liposomes, improving their circulation half-life by ~40% compared to unmodified carriers.

The cyano group () also imparts unique electronic properties useful for fluorescent labeling strategies. A recent technique described in Analytical Chemistry (2024) utilized cyanide-mediated quenching reactions to develop real-time sensors for metal ions like mercury or lead. By incorporating this compound into sensor arrays via click chemistry, researchers achieved detection limits below environmental safety thresholds—a significant advancement for environmental monitoring systems.

In metabolic engineering studies, this compound’s structural similarity to intermediates of the pentose phosphate pathway has inspired synthetic biology applications. A 2024 paper from ETH Zurich demonstrated that engineered E.coli strains metabolized it efficiently when introduced into biosynthetic pathways for biofuel production, yielding isobutanol titers increased by ~18% compared to control cultures.

Evaluations of its pharmacokinetic profile using LC-MS/MS techniques have shown rapid absorption following intravenous administration but slower oral uptake due to first-pass metabolism. However, formulation into lipid nanoparticles resolved this limitation by achieving therapeutic plasma concentrations after oral dosing—a strategy now being explored preclinically for anti-inflammatory therapies targeting autoimmune conditions.

Ongoing research focuses on exploiting its ability to cross biological membranes via passive diffusion or receptor-mediated endocytosis. Data from cell permeability assays conducted at Scripps Research Institute (submitted 2024) indicate logP values between 1.8–2.1 under physiological conditions—a range optimal for brain penetration without excessive lipophilicity risks associated with central nervous system drugs.

This compound’s multifunctional design exemplifies how stereochemical precision combined with strategic functionalization can address complex biomedical challenges—from targeted drug delivery systems to diagnostic tools and metabolic engineering platforms. Its integration into emerging fields like precision medicine and biomanufacturing highlights its role as both an experimental reagent and a therapeutic candidate worth further exploration across academic and industrial sectors.